Cas no 399003-15-7 (N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide)

• Product Name: N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide
• CAS No: 399003-15-7
• MF: C₁₉H₂₃N₃OS
• MW: 341.47042298317
• CID: 5994010
• PubChem ID: 4311792
• Update Time: 2025-11-01

N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide
• 1-Piperidinecarbothioamide, N-(4-ethoxyphenyl)-2-(3-pyridinyl)-
• Oprea1_172913
• 399003-15-7
• AKOS001634419
• N-(4-ethoxyphenyl)-2-pyridin-3-ylpiperidine-1-carbothioamide
• AKOS021993303
• F0836-0045

• Inchi： 1S/C19H23N3OS/c1-2-23-17-10-8-16(9-11-17)21-19(24)22-13-4-3-7-18(22)15-6-5-12-20-14-15/h5-6,8-12,14,18H,2-4,7,13H2,1H3,(H,21,24)
• InChI Key： FXRBJXSYHUBYJP-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(OCC)C=C2)=S)CCCCC1C1=CC=CN=C1

Computed Properties

• Exact Mass: 341.15618354g/mol
• Monoisotopic Mass: 341.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 491.8±55.0 °C(Predicted)
• pka: 14.46±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide

N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide (CAS No. 399003-15-7): A Comprehensive Overview

N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide (CAS No. 399003-15-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer. This article aims to provide a comprehensive overview of N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide is a complex organic molecule with a molecular formula of C₂₀H₂₅N₃OS. The compound features a piperidine ring linked to a pyridine moiety through a thioamide group, with an ethoxyphenyl substituent attached to the piperidine ring. This unique structural arrangement confers the compound with several interesting chemical properties, such as high solubility in organic solvents and moderate stability under physiological conditions.

The presence of the thioamide group is particularly noteworthy, as it plays a crucial role in the compound's biological activity. Thioamides are known for their ability to form hydrogen bonds and interact with various biological targets, making them valuable scaffolds in drug design. Additionally, the ethoxyphenyl substituent enhances the lipophilicity of the molecule, which is essential for its ability to cross biological membranes and reach its target sites.

Biological Activities and Mechanisms of Action

N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide has been extensively studied for its potential therapeutic applications. One of the most significant areas of research has been its activity against neurodegenerative diseases, particularly Alzheimer's disease (AD). Studies have shown that this compound can effectively inhibit the aggregation of amyloid-beta (Aβ) peptides, which are known to form toxic plaques in the brains of AD patients. The mechanism of action involves the interaction of the thioamide group with key residues in Aβ peptides, thereby disrupting their aggregation process.

In addition to its anti-aggregation properties, N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide has also demonstrated neuroprotective effects. It has been found to reduce oxidative stress and inflammation in neuronal cells, which are major contributors to neurodegeneration. These effects are attributed to the compound's ability to modulate signaling pathways involved in cell survival and death.

Beyond neurodegenerative diseases, N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide has shown promise in cancer research. Preclinical studies have indicated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is not yet fully understood but may involve the modulation of apoptosis-related proteins and cell cycle regulators.

Recent Research Developments

The interest in N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide continues to grow, driven by its potential therapeutic applications and unique biological activities. Recent studies have focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce side effects. For instance, researchers have explored prodrug strategies to improve the oral absorption and stability of the compound.

In a notable study published in the Journal of Medicinal Chemistry, scientists reported the synthesis of several derivatives of N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide. These derivatives were designed to enhance specific aspects of the compound's activity, such as increased potency against Aβ aggregation or improved selectivity for cancer cells. The results showed that some derivatives exhibited significantly enhanced biological activities compared to the parent compound.

Clinical Trials and Future Prospects

The promising preclinical data on N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide have paved the way for further clinical investigation. Several phase I clinical trials are currently underway to evaluate the safety and tolerability of this compound in human subjects. These trials are crucial for determining appropriate dosing regimens and identifying any potential side effects.

If these initial trials yield positive results, subsequent phase II and III trials will be conducted to assess the efficacy of N-(4-ethoxyphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide in treating specific diseases such as Alzheimer's disease or cancer. The ultimate goal is to bring this innovative compound to market as a safe and effective therapeutic option for patients.

Conclusion

N-(4-Ethoxyphenyl)-2-(pyridin-3-yL)piperidine-l-carbothioamide (CAS No. 399003-l5-l) represents a promising candidate in the field of medicinal chemistry with diverse therapeutic applications. Its unique chemical structure confers it with valuable properties that make it an attractive target for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits. As more data becomes available from clinical trials, it is hoped that this compound will play a significant role in advancing treatments for neurodegenerative diseases and cancer.